3-(Chloromethyl)pyridin-2-amine hydrochloride

• IUPAC Name: 3-(chloromethyl)pyridin-2-amine;hydrochloride
• InChI: InChI=1S/C6H7ClN2.ClH/c7-4-5-2-1-3-9-6(5)8;/h1-3H,4H2,(H2,8,9);1H
• InChI Key: TWDVAWGPGZBFPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)CCl.Cl
• Molecular Formula: C6H8Cl2N2
• DSSTOX Substance ID: DTXSID10696034
• Molecular Weight: 179.04 g/mol
• CAS RN: 858431-27-3

Description

“3-(Chloromethyl)pyridin-2-amine hydrochloride” is a chemical compound with the molecular formula C6H8Cl2N2. It is used in various chemical reactions and has significant applications in organic chemistry.

Synthesis Analysis

The synthesis of similar compounds involves several steps. For instance, 3-methylpyridine can be oxidized into 3-picolinic acid with potassium permanganate. The 3-picolinic acid and methanol react to produce methyl pyridine-3-carboxylate under acidic conditions. The methyl pyridine-3-carboxylate is then reduced to 3-pyridinemethanol. Finally, the 3-pyridinemethanol reacts with thionyl chloride to produce the target product.

Molecular Structure Analysis

The molecular structure of “3-(Chloromethyl)pyridin-2-amine hydrochloride” can be represented by the SMILES string Cl[H].ClCc1cccnc1. This string represents the connectivity and orientation of atoms in the molecule.

Chemical Reactions Analysis

“3-(Chloromethyl)pyridin-2-amine hydrochloride” can participate in various chemical reactions. For example, it can be used as a reagent in base-catalyzed alkylation of p-tert-butylcalixarene.

Physical And Chemical Properties Analysis

The molecular weight of “3-(Chloromethyl)pyridin-2-amine hydrochloride” is approximately 179.047 Da. The compound is a solid at room temperature.

Scientific Research Applications

Synthesis of Biaryl and Heterobiarylpyridines

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Pharmaceutical Research

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Chemical Research

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Education and Training

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Safety and Hazards

“3-(Chloromethyl)pyridin-2-amine hydrochloride” is classified as dangerous. It is harmful if swallowed and causes severe skin burns and eye damage. Proper safety measures should be taken while handling this compound.

Synthesis routes and methods

Procedure details

The solution of (2-aminopyridin-3-yl)methanol (1.0 g) in THF (dry) (10 mL) was added dropwise to a solution of thionyl chloride (0.736 mL) in THF (dry) (30 mL) at 0° C. The mixture was stirred at room temperature for 30 min and concentrated in vacuo to give 3-(chloromethyl)pyridin-2-amine hydrochloride as a yellow gum. NaH (60%, 147 mg) was added to a mixture of 4-(1-methylpropyl)phenol (503 mg) in DMF (dry) (7 mL) at 0° C. The mixture was stirred at the same temperature for 20 min, then was added with the prepared 3-(chloromethyl)pyridin-2-amine hydrochloride (300 mg) at the same temperature. The mixture was stirred at 0° C. for 20 min, room temperature for 1 hr and 60° C. for 1 hr. Silica-gel was added to the mixture and the volatiles were removed in vacuo. The mixture supported on silica-gel was purified by column chromatography (silica gel, eluted with EtOAc in hexane) to give the title compound (151 mg) as pale yellow crystals.